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Compound of Interest

Nonaethylene Glycol Monomethyl
Ether

cat. No.: B1676801

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Nonaethylene glycol monomethyl ether is a polyether compound utilized in various scientific
and industrial applications, including as a solvent, surfactant, and an intermediate in chemical
synthesis.[1] In pharmaceutical and cosmetic formulations, it can act as a solubilizing agent
and emulsifier.[2] This guide provides a comprehensive overview of its safety data and
essential handling precautions to ensure its safe use in a laboratory setting.

Physicochemical Properties

A summary of the key quantitative data for nonaethylene glycol monomethyl ether is
presented below.
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Property Value Source
Molecular Formula C19H40010 [21[3114]
Molecular Weight 428.51 g/mol [21[31[4]
CAS Number 6048-68-6 [2][3][4]
Appearance Colorl.ess' to light yellow/orange 2]
clear liquid

Melting Point 14 °C [2][3]
Boiling Point 164 °C at 7 mmHg [3]
Density 1.1 g/cm3 [2]
Refractive Index n20D 1.46 [2]
Purity > 93% (GC) [2]

Safety and Handling Precautions

Due to its potential hazards, which include serious eye irritation and possible skin and
respiratory irritation, strict adherence to safety protocols is crucial when handling
nonaethylene glycol monomethyl ether.[5]

Personal Protective Equipment (PPE)

The primary defense against chemical exposure is the correct selection and use of PPE.[5]
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Protection Type

Recommended Equipment

Rationale

Eye Protection

Tightly fitting safety goggles
with side-shields.

To protect against splashes
and aerosols, preventing

serious eye irritation.[3][5]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

To prevent direct skin contact
and potential skin irritation.
Gloves must be inspected
before use.[3][5]

Body Protection

Impervious clothing, such as a
lab coat or coveralls.
Fire/flame resistant clothing is

also recommended.

To minimize the risk of skin

exposure to spills or splashes.

[3][5]

Respiratory Protection

A full-face respirator is
recommended if exposure
limits are exceeded or if dusts

or aerosols are generated.

To prevent respiratory tract
irritation.[3][5]

Safe Handling Procedures

e Handle in a well-ventilated area.[3]

Storage

Avoid contact with skin and eyes.[3]

Minimize the formation of dust and aerosols.[3]

Use non-sparking tools to prevent ignition.[3]

Wash hands thoroughly after handling.[5]

o Store in a tightly closed container.[3]

o Keep the container in a dry, cool, and well-ventilated place.[3]

» Store away from incompatible materials and foodstuffs.[3]
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Emergency Procedures

Immediate and appropriate action is necessary in the event of exposure or a spill.

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if possible. Seek immediate medical attention.[3][5]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with soap
and plenty of water. Consult a doctor.[3][5]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim
is not breathing, give artificial respiration and seek immediate medical attention. Do not use
mouth-to-mouth resuscitation if the chemical was ingested or inhaled.[3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[3]

Spill and Leak Management

Ensure adequate ventilation and remove all sources of ignition.[3]

Evacuate personnel to safe areas.[3]

Use personal protective equipment, including chemical-impermeable gloves.[3]

Prevent further leakage if it is safe to do so. Do not let the chemical enter drains.[3]

Collect the spilled material using spark-proof tools and explosion-proof equipment and place
it in a suitable, closed container for disposal.[3]

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]
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Experimental Workflow for Safe Handling

The following diagram illustrates a systematic approach to safely handling nonaethylene
glycol monomethyl ether from preparation to disposal.

1. Pre-Handling Preparation
- Review SDS
- Ensure spill kit is available
- Verify fume hood functionality

Proceed once prepared

2. Donning Personal Protective Equipment (PPE)
- Inspect gloves
- Wear safety goggles, lab coat, and gloves

Ready for handling

3. Chemical Handling
- Work in a well-ventilated area/fume hood
- Use non-sparking tools
- Avoid aerosol generation

After experiment completion

4. Post-Handling Decontamination
- Clean work surfaces
- Wash hands thoroughly

Segregate and dispode For unused chemical

5. Waste Disposal

6. Storage
- Segregate chemical waste
- Dispose of contaminated PPE as hazardous waste

- Store in a tightly sealed container
- Keep in a cool, dry, well-ventilated area

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of nonaethylene glycol monomethyl
ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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